3-(3-Chlorophenoxy)pyrrolidine-1-carbonyl chloride

• CAS RN: 95575-58-9
• Molecular Formula: C11H11Cl2NO2
• Molecular Weight: 260.11 g/mol
• IUPAC Name: 3-(3-chlorophenoxy)pyrrolidine-1-carbonyl chloride
• InChI: InChI=1S/C11H11Cl2NO2/c12-8-2-1-3-9(6-8)16-10-4-5-14(7-10)11(13)15/h1-3,6,10H,4-5,7H2
• InChI Key: ULTPSPHMKIMPSP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=CC(=CC=C2)Cl)C(=O)Cl

Description

3-(3-Chlorophenoxy)pyrrolidine-1-carbonyl chloride is a useful research compound. Its molecular formula is C11H11Cl2NO2 and its molecular weight is 260.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A benzene solution of 450 ml of 2M phosgene (0.9 mole) was cooled to 10° C. and while stirring, 210 g (0.81 mole) of 1-benzyl-3-(3-chlorophenoxy)pyrrolidine in 210 ml of tetrahydrofuran was added over a 31/2 hr period. The reaction mixture was allowed to stir overnight and then filtered to remove the hydrochloric acid salt of unreacted starting material. The filtrate was evaporated to give a dark colored oil which was triturated with three 500 ml portions of 30/60 petroleum ether decanting off the petroleum ether each time from the oil residue. The petroleum ether layers were cooled and the oils which separated were combined to give 17 g of pure title product as an oil. After washing with more petroleum ether, the oil (203 g) residue contained about 17% benzyl chloride by NMR analysis. Yield of contained product in both portions was 88%.